N-methyl-N-(2-methylcyclohexyl)cyclobutanecarboxamide

• IUPAC Name: N-methyl-N-(2-methylcyclohexyl)cyclobutanecarboxamide
• InChI: InChI=1S/C13H23NO/c1-10-6-3-4-9-12(10)14(2)13(15)11-7-5-8-11/h10-12H,3-9H2,1-2H3
• InChI Key: MCYBJECHWLBUNT-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCC1N(C)C(=O)C2CCC2
• Molecular Formula: C13H23NO
• Molecular Weight: 209.33 g/mol

Description

N-methyl-N-(2-methylcyclohexyl)cyclobutanecarboxamide, also known as MXE, is a dissociative drug that belongs to the arylcyclohexylamine class. It was first synthesized in 2010 and gained popularity as a recreational drug due to its dissociative and hallucinogenic effects. However,

Mechanism of Action

N-methyl-N-(2-methylcyclohexyl)cyclobutanecarboxamide acts as an NMDA receptor antagonist, which means it blocks the activity of the NMDA receptor. This receptor is involved in the regulation of synaptic plasticity and is important for learning and memory. By blocking this receptor, this compound can induce dissociative and hallucinogenic effects.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. It can cause dissociation, hallucinations, and euphoria, as well as changes in perception, mood, and thought. This compound also has analgesic effects and can reduce pain perception. It has been found to increase heart rate and blood pressure, as well as cause respiratory depression and muscle rigidity.

Advantages and Limitations for Lab Experiments

N-methyl-N-(2-methylcyclohexyl)cyclobutanecarboxamide has several advantages for use in lab experiments. It is a potent and selective NMDA receptor antagonist, which makes it useful for studying the role of the NMDA receptor in various physiological and pathological conditions. This compound is also relatively stable and can be stored for long periods of time. However, this compound has several limitations as well. It is a controlled substance and requires a license to handle and use. This compound can also be toxic at high doses and can cause adverse effects in humans and animals.

Future Directions

There are several future directions for research on N-methyl-N-(2-methylcyclohexyl)cyclobutanecarboxamide. One area of interest is the potential therapeutic applications of this compound. It has been shown to have antidepressant and anxiolytic effects in animal studies, and further research is needed to determine its potential as a treatment for depression and anxiety disorders. Another area of interest is the role of this compound in pain management. This compound has analgesic effects and may be useful in treating chronic pain conditions. Finally, further research is needed to determine the long-term effects of this compound use and its potential for abuse and addiction.
Conclusion:
In conclusion, this compound is a dissociative drug that has gained popularity as a recreational drug. However, it has several scientific research applications, including studying its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. This compound acts as an NMDA receptor antagonist and has been found to have antidepressant and anxiolytic effects, as well as analgesic effects. While this compound has several advantages for use in lab experiments, it also has limitations and requires careful handling and use. Further research is needed to determine the potential therapeutic applications of this compound and its long-term effects.

Synthesis Methods

N-methyl-N-(2-methylcyclohexyl)cyclobutanecarboxamide can be synthesized by reacting 3-methyl-2-butanone with 4-methylbenzaldehyde and ammonium acetate in the presence of acetic acid. This reaction produces this compound as the final product.

Scientific Research Applications

N-methyl-N-(2-methylcyclohexyl)cyclobutanecarboxamide has been used in scientific research to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications. It has been found to act on the N-methyl-D-aspartate (NMDA) receptor, which is involved in learning, memory, and pain perception. This compound has also been shown to have antidepressant and anxiolytic effects in animal studies.